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Compound of Interest

Compound Name: Irbesartan impurity 14-d4

Cat. No.: B15141488

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide
provides essential, step-by-step procedures for the proper disposal of Irbesartan impurity 14-
d4, a deuterated impurity standard used in pharmaceutical analysis.

Irbesartan impurity 14 is chemically identified as 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbonitrile.
The "-d4" designation indicates that four hydrogen atoms in the molecule have been replaced
with deuterium. While this isotopic labeling is crucial for its use in analytical studies, it does not
significantly alter the chemical's fundamental hazardous properties for disposal purposes in a
laboratory setting.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the material's Safety Data
Sheet (SDS). Although a specific SDS for the deuterated form may not be readily available, the
SDS for the non-deuterated Irbesartan Impurity 14 provides valuable safety information. Based
on available documentation, Irbesartan Impurity 14 is not classified as a dangerous good for
transport, suggesting a low hazard profile. However, standard laboratory safety protocols
should always be followed.

Personal Protective Equipment (PPE) is mandatory:

o Eye Protection: Safety glasses or goggles are essential to protect against accidental
splashes.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

» Body Protection: A lab coat or other protective clothing is required.

Quantitative Data Summary

Due to the nature of this compound as a laboratory reference standard, extensive quantitative
data regarding its environmental impact or disposal parameters is not widely published. The
following table summarizes the key identification information.

Parameter Value

Chemical Name 4'-(azidomethyl)-[1,1'-biphenyl]-2-carbonitrile-d4
Common Name Irbesartan Impurity 14-d4

Molecular Formula C14HeDaNa4

Not available for the deuterated form (133690-
CAS Number
91-2 for non-deuterated)

Step-by-Step Disposal Protocol

The disposal of Irbesartan impurity 14-d4 should be conducted in accordance with all
applicable federal, state, and local environmental regulations. The following protocol provides a
general framework for its safe disposal.

1. Waste ldentification and Segregation:

» Designate a specific, clearly labeled waste container for "Irbesartan Impurity 14-d4" and its
associated contaminated materials (e.g., pipette tips, vials).

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Small Quantities (Milligram Scale):

» For trace amounts, such as residues in vials or on analytical equipment, decontaminate the
items with a suitable solvent (e.g., methanol or acetonitrile).
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e Collect the solvent rinse as chemical waste.

e The decontaminated glassware can then be washed and reused or disposed of as non-
hazardous waste, in accordance with institutional policies.

3. Bulk Quantities:

« If you have larger quantities of the solid material or concentrated solutions, they must be
disposed of as chemical waste.

o Ensure the waste container is securely sealed and properly labeled with the full chemical
name and an approximate concentration and quantity.

4. Contacting a Licensed Waste Disposal Contractor:

 All chemical waste, including Irbesartan impurity 14-d4, must be disposed of through your
institution's designated hazardous waste management program.

o Contact your EHS office to schedule a pickup of the waste. They will ensure it is transported
to a licensed facility for proper treatment and disposal, which typically involves incineration.

5. Documentation:

e Maintain accurate records of the amount of Irbesartan impurity 14-d4 disposed of and the
date of disposal. This documentation is crucial for regulatory compliance and waste tracking.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Irbesartan
Impurity 14-d4.
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Disposal workflow for Irbesartan impurity 14-d4.
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 To cite this document: BenchChem. [Proper Disposal of Irbesartan Impurity 14-d4: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141488#irbesartan-impurity-14-d4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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